3-methoxy-N-((5-(3-methoxyphenyl)isoxazol-3-yl)methyl)-1-methyl-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-methoxy-N-[[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]methyl]-1-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C17H18N4O4/c1-21-10-14(17(19-21)24-3)16(22)18-9-12-8-15(25-20-12)11-5-4-6-13(7-11)23-2/h4-8,10H,9H2,1-3H3,(H,18,22)
• InChI Key: CVPXJTQVAYLQJC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)NCC2=NOC(=C2)C3=CC(=CC=C3)OC
• Molecular Formula: C17H18N4O4
• Molecular Weight: 342.35 g/mol

Description

3-methoxy-N-((5-(3-methoxyphenyl)isoxazol-3-yl)methyl)-1-methyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C17H18N4O4 and its molecular weight is 342.355. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research has explored the synthesis and characterization of compounds with structures related to "3-methoxy-N-((5-(3-methoxyphenyl)isoxazol-3-yl)methyl)-1-methyl-1H-pyrazole-4-carboxamide." For example, Hassan, Hafez, and Osman (2014) developed new 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives through reactions involving N-(aryl)-2-cyano-3-[(4-methoxyphenyl)amino]-3-(methylthio)acrylamides. These compounds were screened for in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, highlighting their potential in medicinal chemistry (Hassan, Hafez, & Osman, 2014).

Kumara et al. (2018) synthesized and characterized a novel pyrazole derivative, demonstrating the compound's thermal stability and potential for thermo-optical studies. The study detailed structural elucidations through NMR, mass spectra, and single-crystal X-ray diffraction, providing insights into the compound's molecular geometry and electronic structure (Kumara, Kumar, Kumar, & Lokanath, 2018).

Cytotoxic Activity

Further research by Hassan, Hafez, Osman, and Ali (2015) involved synthesizing novel pyrazolo[1,5-a]pyrimidines and related Schiff bases, testing their cytotoxicity against various human cancer cell lines. This study contributes to the understanding of structure-activity relationships in cancer therapeutics (Hassan, Hafez, Osman, & Ali, 2015).

Material Science Applications

In material science, the synthesis and characterization of pyrazole derivatives have implications for developing new materials with specific optical and thermal properties. For instance, the study by Kumara et al. highlighted the non-linear optical properties of synthesized compounds, suggesting their utility in optical applications (Kumara, Kumar, Kumar, & Lokanath, 2018).